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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848

Disperse Orange 1: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 1, a monoazo dye, is characterized by its 4-anilino-4'-nitroazobenzene
structure. This technical guide provides an in-depth overview of its chemical structure,
physicochemical properties, and a detailed experimental protocol for its synthesis. The
information is intended for researchers, scientists, and professionals in drug development and
related fields who require a thorough understanding of this compound. All quantitative data is
presented in a structured format for clarity and comparative analysis.

Chemical Structure and Identification

Disperse Orange 1 is an organic compound classified as an azo dye. Its chemical structure
consists of a diphenylamine moiety linked to a 4-nitrophenyl group through an azo bridge.

IUPAC Name: 4-[(4-nitrophenyl)diazenyl]-N-phenylaniline[1]
CAS Number: 2581-69-3[1][2][3][4]

Molecular Formula: C18H14N402
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Physicochemical Properties

The physicochemical properties of Disperse Orange 1 are crucial for understanding its
behavior in various applications, from dyeing textiles to its potential use in research. These
properties are summarized in the table below.

Property Value Source
Molecular Weight 318.33 g/mol
Brownish to dark purple solid
Appearance
powder
Melting Point 151-160 °C
Boiling Point 457.5 - 535 °C (estimate)
Water Solubility 0.4775 pg/L (at 25 °C)
Soluble in most organic
N solvents; slightly soluble in
Solubility

DMSO and Methanol

(sonicated)

UV-Vis Absorption Maximum
483 nm
(Amax)

Colour Index 11080

Synthesis of Disperse Orange 1

The synthesis of Disperse Orange 1 is a classic example of an azo coupling reaction. The
overall process involves two main stages: the diazotization of 4-nitroaniline and the subsequent
coupling of the resulting diazonium salt with diphenylamine.
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Synthesis Pathway

The chemical transformation for the synthesis of Disperse Orange 1 can be visualized as
follows:

Product

Reagents & Conditions
Reactants
Diphenylamine
Intermediate Disperse‘Prange 1
. - Azo Coupling
4-Nitroaniline Diazotization
4-Nitrobenzenediazonium Salt

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Orange 1 via diazotization and azo coupling.

Experimental Protocol

This protocol details the laboratory-scale synthesis of Disperse Orange 1.
Materials:

e 4-Nitroaniline

» Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)
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Diphenylamine

Ethanol

Ice

Distilled water

Procedure:

Step 1: Diazotization of 4-Nitroaniline

In a 250 mL beaker, dissolve 1.73 g (0.01 mol) of 4-nitroaniline in 10 mL of concentrated
hydrochloric acid with continuous stirring until complete dissolution.

In a separate beaker, prepare a solution of 2 M sodium nitrite by dissolving 1.38 g of NaNO2
in 20 mL of distilled water. Cool this solution to below 5°C in an ice bath.

Slowly add the 4-nitroaniline solution to the cold sodium nitrite solution while maintaining the
temperature below 5°C with constant stirring. This will form the 4-nitrobenzenediazonium salt
solution.

Step 2: Coupling Reaction

In a separate 500 mL beaker, dissolve 1.69 g (0.01 mol) of diphenylamine in a minimal
amount of ethanol.

Slowly add the freshly prepared, cold diazonium salt solution to the diphenylamine solution
with vigorous stirring. Maintain the temperature of the reaction mixture below 5°C using an
ice bath.

A colored precipitate of Disperse Orange 1 will begin to form. Continue stirring the mixture
for 30-60 minutes in the ice bath to ensure the completion of the coupling reaction.

Step 3: Isolation and Purification

« Filter the resulting precipitate using a Buchner funnel.
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e Wash the crude product with cold distilled water to remove any unreacted salts and acids.

e Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain purified
Disperse Orange 1.

» Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Applications

Disperse Orange 1 is primarily used as a disperse dye for coloring synthetic fibers such as
polyester, nylon, and acetate. Its non-ionic nature and low water solubility make it suitable for
application from an aqueous dispersion. It is also used in hair dye formulations. In a research
context, its photoisomeric properties, specifically the trans-cis isomerization upon photo-
relaxation, make it a useful compound for flash photolysis experiments.

Safety and Toxicology

Disperse Orange 1 is considered a contact allergen and may cause skin sensitization. It is
classified as a questionable carcinogen with experimental tumorigenic data. When heated to
decomposition, it emits toxic fumes of nitrogen oxides (NOXx). Appropriate personal protective
equipment, including gloves and safety glasses, should be worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670848#disperse-orange-1-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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